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Compound of Interest

Compound Name: Colistin b

Cat. No.: B044532 Get Quote

Technical Support Center: Colistin Solutions
This technical support center provides guidance on the best practices for storing reconstituted

colistin solutions, addressing common issues encountered by researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended diluent for reconstituting lyophilized colistimethate sodium (the

prodrug of colistin)?

A1: Lyophilized colistimethate sodium should be reconstituted with Sterile Water for Injection,

USP.[1][2][3][4][5] It is recommended to swirl the vial gently during reconstitution to avoid

frothing.[1][2][3][4]

Q2: What is the recommended storage temperature for the reconstituted colistin solution?

A2: The reconstituted solution can be stored in a refrigerator at 2°C to 8°C (36°F to 46°F) or at

a controlled room temperature of 20°C to 25°C (68°F to 77°F).[1][4]

Q3: How long is the reconstituted colistin solution stable?

A3: The reconstituted solution is stable for up to 7 days when stored either in the refrigerator or

at controlled room temperature.[1][4][6] One study showed that a 200 mg/ml solution of

reconstituted Coly-Mycin M was stable for at least 7 days at both 4°C and 25°C, with less than
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0.1% formation of active colistin.[6][7] Another study demonstrated that a 75 mg/mL solution

was stable for up to 24 hours at temperatures ranging from -70°C to 21°C, with less than 1%

formation of colistin A and B.[8][9][10]

Q4: What happens to the colistimethate sodium solution over time?

A4: Colistimethate sodium, the inactive prodrug, spontaneously hydrolyzes in aqueous

solutions to form the microbiologically active and more toxic compounds, colistin A and colistin
B.[6][7][8][9][10] This hydrolysis is dependent on both temperature and concentration.[6][7]

Q5: I need to prepare a more diluted solution for my experiment. How should I store it?

A5: Any further diluted infusion solution should be freshly prepared and used within 24 hours.

[1][3][4] If immediate use is not possible, it is recommended to store the diluted solution at 4°C,

as the formation of colistin is significantly reduced at this temperature.[6][11] Studies have

shown that when diluted to 4 mg/ml in glucose (5%) or saline (0.9%), colistimethate sodium

hydrolyzes faster at 25°C (less than 4% colistin formed after 48 hours) than at 4°C (0.3%

colistin formed).[6][7]

Q6: Can I freeze the reconstituted colistin solution?

A6: Studies have shown that reconstituted colistimethate sodium is stable for up to 24 hours

when stored at -20°C and -70°C, with minimal degradation to active colistin.[8][9][10] A single

freeze-thaw cycle does not appear to significantly impact the hydrolysis.[12]

Q7: What are the signs of degradation I should look for?

A7: Visually inspect parenteral drug products for particulate matter and discoloration before

administration.[4] The lyophilized powder is a white to slightly yellow cake.[1][5] While the

formation of active colistin is not visible, adhering to recommended storage times and

temperatures is crucial to minimize the concentration of these more toxic breakdown products.
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Issue Possible Cause Recommended Action

Unexpectedly high toxicity in

cell-based assays.

The reconstituted solution may

have been stored for too long

or at improper temperatures,

leading to a higher

concentration of active, more

toxic colistin.

Prepare a fresh solution from

lyophilized powder, ensuring it

is used within the

recommended timeframe

(ideally within 24 hours for

diluted solutions).

Variability in experimental

results between batches.

Inconsistent storage times or

temperatures of the colistin

solution can lead to varying

concentrations of the active

compound.

Standardize the preparation

and storage protocol for the

colistin solution across all

experiments. Always prepare

fresh for sensitive applications.

Precipitation or cloudiness in

the reconstituted solution.

This is not a commonly

reported issue with standard

reconstitution procedures. It

could indicate contamination or

use of an incorrect diluent.

Discard the solution.

Reconstitute a new vial using

Sterile Water for Injection,

USP, ensuring aseptic

technique.

Quantitative Data Summary
The stability of reconstituted colistimethate sodium (CMS) is primarily determined by the rate of

hydrolysis to active colistin.
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Storage
Condition

Concentration Duration
Percent
Colistin
Formed

Reference

4°C or 25°C

200 mg/ml in

Water for

Injection

7 days < 0.1% [6][7]

21°C, 0°C,

-20°C, -70°C

75 mg/ml in

Sterile Water
24 hours

< 1.0% (Colistin

A/B)
[8][9][10]

4°C

4 mg/ml in 5%

Glucose or 0.9%

Saline

48 hours 0.3% [6][7]

25°C

4 mg/ml in 5%

Glucose or 0.9%

Saline

48 hours < 4% [6][7]

Experimental Protocols
Protocol for Determining Colistin Stability via High-Performance Liquid Chromatography

(HPLC)

This protocol outlines a general method for assessing the stability of a reconstituted

colistimethate sodium solution by quantifying the formation of active colistin over time.

Preparation of Reconstituted Solution:

Aseptically reconstitute a vial of lyophilized colistimethate sodium with a precise volume of

Sterile Water for Injection to achieve a known concentration (e.g., 75 mg/mL).[1][2][3]

Gently swirl the vial to ensure complete dissolution without causing frothing.[1][2][3]

Sample Incubation:

Aliquot the reconstituted solution into sterile, sealed vials.

Store the aliquots under various temperature conditions (e.g., 4°C, 25°C, -20°C).
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At specified time points (e.g., 0, 24, 48, 72 hours, 7 days), remove an aliquot from each

storage condition for analysis.

HPLC Analysis:

Mobile Phase Preparation: Prepare an appropriate mobile phase for separating colistin A

and colistin B. The specific composition will depend on the column and system used.

Standard Preparation: Prepare a series of standard solutions of known concentrations of

colistin A and colistin B to generate a standard curve.

Sample Preparation: Dilute the stored samples to a concentration that falls within the

range of the standard curve.

Chromatography: Inject the prepared standards and samples into the HPLC system. Use

a suitable C18 column and a UV detector set to an appropriate wavelength for detecting

colistin.

Data Analysis: Integrate the peak areas for colistin A and colistin B in the chromatograms

of the samples. Use the standard curve to calculate the concentration of colistin A and B in

each sample. The percentage of formed colistin can be calculated relative to the initial

concentration of colistimethate sodium.
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Preparation

Storage Options

Experimental Use
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Store at 2-8°C
(Up to 7 days)

Stable

Store at 20-25°C
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Stable

Direct Use of
Reconstituted Solution

Dilute for Infusion/
Working Solution

Diluted Solution

Use Immediately
(Recommended)

Store Diluted Solution
at 2-8°C (Max 24h)

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of reconstituted colistin solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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